8-((4-methylpiperidin-1-yl)sulfonyl)-5,6-dihydro-1H-pyrrolo[3,2,1-ij]quinolin-4(2H)-one
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Overview
Description
The compound is a complex organic molecule, likely used in the field of medicinal chemistry or drug discovery. It contains a pyrroloquinoline core, which is a common structure in many bioactive molecules .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized using catalysts like 4,4′-Trimethylenedipiperidine . This catalyst is known for its high thermal stability, low toxicity, and good solubility in green solvents such as water and ethanol .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and the conditions under which it is used. For instance, the sulfonyl group might be involved in substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For instance, its solubility would be influenced by its functional groups and overall polarity .Scientific Research Applications
Synthesis of N-Methyl Imines
The compound can be used in the synthesis of various N-methyl imines, which are versatile scaffolds . This process is conducted at 85 °C using 4,4′-trimethylenedipiperidine as a safe and green catalyst .
Inhibitor of SLC15A4
The compound has been identified as an inhibitor of SLC15A4, a protein that plays a crucial role in the immune system . By inhibiting SLC15A4, the compound disrupts the SLC15A4-TASL adapter module, leading to degradation of TASL .
Treatment of Cognitive Decline
The compound has potential applications in the treatment of cognitive decline. It has been found to be a potent and selective antagonist of the 5-HT6 receptor (5-HT6R), which is known to improve cognitive function in numerous animal models .
Antimicrobial Applications
Organosulfur metallic compounds, which include sulfonamide-based Schiff base ligands, have shown potential as potent drugs. The compound could potentially be used in the synthesis of these ligands.
Density Functional Theory (DFT) Studies
The compound can be used in DFT studies to calculate the optimal structure and frontier orbit energy .
Broad Applications in Drug Synthesis
The compound has broad applications in drug synthesis, including painkillers, asthma medication, 5-hydroxytryptamine antagonists, and antihistamines .
Future Directions
properties
IUPAC Name |
6-(4-methylpiperidin-1-yl)sulfonyl-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-11-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O3S/c1-12-4-7-18(8-5-12)23(21,22)15-10-13-2-3-16(20)19-9-6-14(11-15)17(13)19/h10-12H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOBGVHDWDQOWEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC3=C4C(=C2)CCN4C(=O)CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-((4-methylpiperidin-1-yl)sulfonyl)-5,6-dihydro-1H-pyrrolo[3,2,1-ij]quinolin-4(2H)-one |
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